Cas no 902116-68-1 (1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 902116-68-1
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6151375
• PubChem ID: 15943689
• Update Time: 2025-05-17

1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• AKOS002296350
• 1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• 2,4-dimethyl-5-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether
• 902116-68-1
• Z57705538
• 1-(5-methoxy-2,4-dimethylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• AP-263/42610965
• F1696-0180

• Inchi： 1S/C18H20N2O3S/c1-13-11-14(2)17(12-16(13)23-3)24(21,22)20-10-9-19-18(20)15-7-5-4-6-8-15/h4-8,11-12H,9-10H2,1-3H3
• InChI Key： XKVBBYFNPLKQKS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)OC)(N1C(C2C=CC=CC=2)=NCC1)(=O)=O

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Introduction to 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 902116-68-1) and Its Emerging Applications in Chemical Biology

The compound 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole, identified by its CAS number 902116-68-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative combines a rigid imidazole core with a phenyl group and a substituted benzenesulfonyl moiety, making it a structurally intriguing candidate for further exploration.

The imidazole ring is a privileged scaffold in medicinal chemistry due to its prevalence in bioactive molecules and its ability to mimic natural nucleobases. In particular, imidazole derivatives have been extensively studied for their roles as enzyme inhibitors, antimicrobial agents, and anticancer compounds. The presence of the 5-methoxy-2,4-dimethylbenzenesulfonyl substituent in this compound adds another layer of complexity, potentially modulating its interactions with biological targets through steric and electronic effects.

Recent advancements in computational chemistry have enabled the virtual screening of large compound libraries to identify promising candidates for drug discovery. The structural features of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole make it an attractive candidate for such high-throughput virtual screening campaigns. By leveraging machine learning models trained on experimental data, researchers can predict the binding affinity of this compound to various protein targets, thereby accelerating the drug discovery process.

One of the most compelling aspects of this molecule is its potential as a kinase inhibitor. Kinases are a family of enzymes involved in numerous cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The sulfonamide moiety is known to interact effectively with the ATP-binding pockets of kinases, making it a key pharmacophore in kinase inhibitor design. The unique substitution pattern on the benzenesulfonyl group in this compound could fine-tune its binding interactions with specific kinases, offering a promising lead for developing novel therapeutics.

In addition to its kinase inhibition potential, preliminary studies suggest that 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole may exhibit antimicrobial properties. The combination of an imidazole core and a sulfonamide group has been shown to disrupt bacterial cell wall synthesis and membrane integrity. This dual mechanism of action could make the compound effective against resistant bacterial strains that have evolved mechanisms to evade traditional antibiotics.

The synthesis of this compound involves multiple steps, including sulfonylation reactions and cyclocondensation processes. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, catalytic hydrogenation techniques have been utilized to introduce the phenyl group efficiently while minimizing side reactions. These synthetic advancements not only enhance the accessibility of the compound but also provide valuable insights into scalable production methods for other structurally related molecules.

From a computational perspective, molecular dynamics simulations have been performed to understand the conformational behavior of 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole in solution and its interactions with biological targets. These simulations reveal that the compound adopts multiple conformations depending on its environment, which could influence its binding affinity and pharmacological activity. Such insights are crucial for designing derivatives with improved properties.

The role of proteomics in drug discovery has also been highlighted in recent years. By analyzing protein expression patterns in diseased versus healthy states, researchers can identify potential drug targets that are differentially regulated. The compound's structural features make it a candidate for interacting with various proteins beyond kinases; for example, it may bind to transcription factors or ion channels involved in disease pathways.

In conclusion,1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 902116-68-1) is a structurally complex and biologically relevant molecule with significant therapeutic potential. Its unique combination of an imidazole core and sulfonamide substituents positions it as a valuable tool for investigating kinase inhibition and antimicrobial mechanisms. Advances in computational chemistry and synthetic methodologies continue to enhance our ability to explore its pharmacological properties further.